2-((4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[(4-amino-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C12H13N5O3S/c1-20-9-4-2-8(3-5-9)15-10(18)7-21-12-16-14-6-11(19)17(12)13/h2-6H,7,13H2,1H3,(H,15,18)
• InChI Key: OYAGHUKALZJXMK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CSC2=NN=CC(=O)N2N
• Molecular Formula: C12H13N5O3S
• Molecular Weight: 307.33 g/mol
• CAS No.: 869068-31-5

Description

The compound “2-[(4-amino-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide” is a derivative of 1,2,4-triazine. 1,2,4-Triazines are six-membered heterocyclic compounds with three nitrogen atoms in their structure. They have been found to exhibit a variety of biological applications such as antifungal, anti-HIV, anticancer, anti-inflammatory, analgesic, and antihypertensive activities.

Scientific Research Applications

Synthesis and Antimicrobial Activities

• Some novel derivatives, including compounds related to 2-[(4-amino-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide, have been synthesized and evaluated for their antimicrobial activities. These compounds have shown good or moderate activities against test microorganisms, indicating potential in the field of antimicrobial research (Bektaş et al., 2007).

Anti-HIV Activity

• A series of acetamide derivatives, closely related to the chemical structure , were synthesized and evaluated for their inhibitory activity against HIV-1 and HIV-2. One of the derivatives showed potent in vitro inhibitory properties for HIV-1 replication, suggesting potential applications in antiviral drug development (Hamad et al., 2010).

Anti-Inflammatory and Analgesic Activities

• Compounds structurally similar to 2-[(4-amino-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide have demonstrated anti-inflammatory and analgesic activities in pharmacological tests. This highlights their potential for developing new treatments in pain management and inflammation control (Mazzone et al., 1987).

Anticancer Applications

• Studies have synthesized and evaluated certain derivatives for their potential as anticancer agents. Compounds with structural similarities have been tested against various cancer cell lines, demonstrating significant antitumor activities. This suggests the potential for these compounds to be developed into anticancer drugs (Zyabrev et al., 2022).

Larvicidal and Antimicrobial Effects

• Novel triazinone derivatives, which include structural analogs of the chemical , have shown promising larvicidal and antimicrobial activities. Such properties indicate their potential in pest control and antimicrobial applications (Kumara et al., 2015).